Cas no 38585-67-0 (2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine)

• Product Name: 2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine
• CAS No: 38585-67-0
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 317139
• PubChem ID: 665568
• Update Time: 2025-08-03

2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(((2-Aminoethyl)thio)methyl)-5-methylimidazole
• 2-{[(5-Methyl-1H-imidazol-4-yl)methyl]-thio}ethanamine
• 2-{[(4-methyl-1H-imidazol-5-yl)methyl]sulfanyl}ethanamine
• 2-(((5-Methyl-1H-imidazol-4-yl)methyl)thio)ethanamine
• AKOS000265342
• 4-methyl-5-[(2 -aminoethyl)thiomethyl]-imidazole
• 2-(5-methyl- 4-imidazolylmethylthio)ethylamine
• 4-methyl-5-((2-aminoethyl)thiomethyl) imidazole
• EINECS 254-022-2
• 5-methyl-4-[(2-aminoethyl)thiomethyl]imidazole
• CHEMBL1625246
• 2-[(5-methyl-1-H-imidazol-4-yl)methylthio]ethylamine
• AKOS025394995
• 4-[(2-aminoethyl)-thiomethyl]-5-methyl imidazole
• 2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethanamine
• JEOZNMMOIBLWLV-UHFFFAOYSA-N
• AKOS005171566
• 4-methyl-5-[(2-aminoethyl)thiomethyl)imidazole
• 4-methyl-5-((2-aminoethyl)thiomethyl)-imidazole
• 5-Methyl-4-(2-Aminoethylthiomethyl)imidazole
• 4-[(2-amino-ethylmercapto)-methyl]-5-methylimidazole
• 2-(((4-Methyl-1H-imidazol-5-yl)methyl)thio)ethan-1-amine
• 4-methyl-5-[(2-aminoethyl)-thiomethyl]imidazole
• 2-{(5-methyl-1H-imidazol-4-yl)methylthio}ethylamine
• 4-methyl-5-[(2-aminoethyl)thiomethyl]-imidazole
• (2-{[(4-methyl-1H-imidazol-5-yl)methyl]thio}ethyl)amine
• 4-methyl-5-[(2 aminoethyl)-thiomethyl]-imidazole
• 4-(2-aminoethyl)thiomethyl-5-methylimidazole
• 38585-67-0
• 2-[(5-methyl-4-imidazolyl)methylthio]ethylamine
• BB 0256611
• 2-(5-methyl-4-imidazolylmethyl-thio)ethylamine
• 2-((5-methyl-4-imidazolyl)methylthio)-ethylamine
• 2-(5-methyl-4-imidazolyl methylthio)ethylamine
• 2-[[(5-methyl-1H-imidazole-4-yl)methyl]thio]ethanamine
• 4 -methyl-5-((2-aminoethyl)thiomethyl)imidazole
• 2-[(5-methyl-4-imidazolylmethyl)thio]ethylamine
• 4-methyl-5-[(2-aminoethyl)thiomethyl]imidazole
• 2-(5-methylimidazol-4-ylmethylthio)ethylamine
• NS00030421
• 5-(2-aminoethyl)thiomethyl-4-methylimidazole
• 2-{[(4-methyl-1H-imidazol-5-yl)methyl]thio}ethanamine
• SCHEMBL9574691
• 2-(5-Methyl-4-imidazolylmethylthio)ethylamine
• 4-methyl-5-((2-aminoethyl)thiomethyl)imidazole
• 2-[(4-methyl-1H-imidazol-5-yl)methylthio]ethylamine
• DTXSID00191907
• 5-(2-aminoethyl)thiomethyl- 4-methylimidazole
• 2-(5-methyl-4-imidazolylmethylthio)-ethylamine
• 2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfanyl}ethan-1-amine
• 2-[[(5-methylimidazol-4-yl)methyl]thio]ethaneamine
• 4-methyl-5-[(2-aminoethyl)-thiomethyl]-imidazole
• 5-(2- aminoethyl)thiomethyl-4-methylimidazole
• CS-0363986
• 2-((5-methyl-4-imidazolyl)methylthio)ethylamine
• 2-[(5-methyl-1H-imidazol-4-yl)methylthio]ethylamine
• 2-[(4-methyl-1H-imidazol-5-yl)-methylthio]ethylamine
• 2-[(4-methyl-1H-imidazol-5-yl)methylthio] ethylamine
• VS-03356
• 2-(5-methyl-4-imidazolyl methylthio)-ethylamine
• 2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine
• 4-methyl-5-(2-aminoethyl thiomethyl)imidazole
• 2-(5-methyl-1H-imidazol-4-ylmethylsulfanyl)-ethylamine, AldrichCPR
• 2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine

• MDL： MFCD05668149
• Inchi： 1S/C7H13N3S/c1-6-7(10-5-9-6)4-11-3-2-8/h5H,2-4,8H2,1H3,(H,9,10)
• InChI Key： JEOZNMMOIBLWLV-UHFFFAOYSA-N
• SMILES： S(CCN)CC1=C(C)NC=N1

Computed Properties

• Exact Mass: 171.08319
• Monoisotopic Mass: 224.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: -0.1

Experimental Properties

• Density: 1.187
• Boiling Point: 400.3°Cat760mmHg
• Flash Point: 195.9°C
• Refractive Index: 1.599
• PSA: 54.7

Additional information on 2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine

2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine: A Comprehensive Overview

The compound with CAS No 38585-67-0, known as 2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. The molecule consists of a methylthioethanamine group attached to a 4-methylimidazole ring, making it a derivative of imidazole with additional functional groups that enhance its reactivity and versatility.

Imidazole derivatives have been extensively studied for their ability to act as ligands in coordination chemistry, as well as for their role in biological systems. The presence of the methyl group on the imidazole ring further modulates the electronic properties of the molecule, making it a valuable compound for both academic and industrial research. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of inhibitors for certain enzymes and receptors.

The synthesis of 2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the imidazole ring, followed by the introduction of the methyl group at the 4-position. The subsequent attachment of the methylthioethanamine group is achieved through nucleophilic substitution or other suitable methods. Researchers have optimized these steps to ensure high yields and purity, which are critical for its application in advanced studies.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an inhibitor of specific protein kinases, which are key targets in cancer therapy. Additionally, its ability to coordinate with metal ions makes it a candidate for use in catalysis and materials science. Recent advancements in computational chemistry have allowed for more precise modeling of its interactions with biological molecules, further enhancing its potential utility.

The physical and chemical properties of CAS No 38585-67-0 are well-documented. It is a stable compound under normal conditions, with a melting point that facilitates its handling in laboratory settings. Its solubility in various solvents has been characterized, which is essential for its use in different experimental setups. Furthermore, spectroscopic analyses have provided insights into its electronic structure, aiding in the interpretation of its reactivity and behavior in different chemical environments.

From an environmental perspective, understanding the degradation pathways and toxicity profile of this compound is crucial. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, as well as its potential impact on aquatic ecosystems. These findings are important for ensuring safe handling and disposal practices in both research and industrial settings.

In conclusion, 2-(4-Methyl-1H-imidazol-5-yl)methylthioethanamine represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial contexts.